N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-2-phenoxyethanesulfonamide
Description
The compound is a complex organic molecule that contains several functional groups, including a furan ring, a pyrazole ring, an ethane sulfonamide group, and a phenoxy group . The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.
Scientific Research Applications
Antibacterial Activity
Furan derivatives have garnered attention due to their remarkable therapeutic efficacy. In the realm of medicinal chemistry, the furan nucleus plays a crucial role in creating innovative antibacterial agents. These agents combat microbial resistance, a global issue arising from the ineffectiveness of existing antimicrobial medicines . Researchers have synthesized nitrofurantoin analogues containing furan scaffolds, which exhibit antibacterial activity against both gram-positive and gram-negative bacteria . Investigating the antibacterial potential of our compound could provide valuable insights for drug development.
Cardiovascular Imaging
The compound’s structural features enable its involvement in chemical reactions like the Diels-Alder cycloaddition. This advancement allows for the visualization and study of angiotensin II and AT1 receptors, offering insights into cardiovascular diseases and potential therapeutic targets. Exploring its role in cardiovascular imaging could enhance diagnostic techniques.
Biomass-Derived Platform Chemicals
Beyond pharmaceutical applications, furan compounds have relevance in sustainable chemistry. Furan platform chemicals (FPCs) derived directly from biomass include furfural and 5-hydroxymethylfurfural. These compounds serve as building blocks for various materials, including plastics and fuels. Investigating the compound’s potential as an FPC could contribute to greener chemical processes .
Antiproliferative and Antiviral Properties
Pyrimidine-derived indole ribonucleosides containing our compound have been synthesized and tested for in vitro antiproliferative activity against various cancer cell lines. Additionally, they exhibit antiviral potential. Further exploration of these properties could lead to novel therapeutic applications .
properties
IUPAC Name |
N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]-2-phenoxyethanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O4S/c1-15-19(18-9-6-12-26-18)16(2)22(21-15)11-10-20-27(23,24)14-13-25-17-7-4-3-5-8-17/h3-9,12,20H,10-11,13-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOKNCZCJXORTGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCNS(=O)(=O)CCOC2=CC=CC=C2)C)C3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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